Cas no 2354-90-7 (1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone)

• Product Name: 1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone
• CAS No: 2354-90-7
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 1109531
• PubChem ID: 18461678
• Update Time: 2025-04-23

1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone
• 1-acetyl-5-fluoro-2,3-dihydro-1H-indole
• DB-097588
• 2354-90-7
• DHAILVVDOCGESK-UHFFFAOYSA-N
• 1-(5-Fluoroindolin-1-yl)ethan-1-one
• AKOS027625011
• 1-(5-Fluoroindolin-1-yl)ethanone
• CS-0336296
• SCHEMBL2205988

• Inchi： 1S/C10H10FNO/c1-7(13)12-5-4-8-6-9(11)2-3-10(8)12/h2-3,6H,4-5H2,1H3
• InChI Key： DHAILVVDOCGESK-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CCN2C(C)=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(5-fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone

Comprehensive Guide to 1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone (CAS No. 2354-90-7): Properties, Applications, and Market Insights

1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone (CAS No. 2354-90-7) is a fluorinated indole derivative with significant interest in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug discovery and material science. With the increasing demand for fluorinated organic compounds in modern chemistry, understanding this molecule's properties and uses becomes essential for researchers and industry professionals.

The molecular formula of 1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone is C₁₀H₁₀FNO, with a molecular weight of 179.19 g/mol. Its structure features a fluorine atom at the 5-position of the indole ring, which significantly influences its electronic properties and biological activity. Recent studies in medicinal chemistry have highlighted the importance of such fluorinated compounds in developing new therapeutic agents, particularly in neurological and oncological research.

In the pharmaceutical industry, 1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone serves as a valuable intermediate for synthesizing more complex molecules. Its indole core structure is particularly interesting to researchers working on serotonin receptor modulators and kinase inhibitors. The compound's fluorine substitution enhances its metabolic stability and bioavailability, making it a promising candidate for drug development programs.

The synthesis of CAS 2354-90-7 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize green chemistry principles, reducing hazardous byproducts and improving atom economy. These advancements align with current industry trends toward sustainable chemical production and environmental responsibility.

Analytical characterization of 1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone employs various techniques including NMR spectroscopy, mass spectrometry, and HPLC. The compound typically shows characteristic signals in ¹H NMR (δ 7.5-6.5 ppm for aromatic protons) and ¹⁹F NMR (δ -110 to -120 ppm), which are crucial for quality control in production. These analytical methods ensure the compound meets the stringent purity requirements for research and industrial applications.

Beyond pharmaceuticals, 2354-90-7 finds applications in material science, particularly in the development of organic semiconductors and fluorescent materials. The electron-withdrawing nature of the fluorine atom modifies the electronic properties of the indole system, making it useful for designing novel organic electronic devices. This dual applicability in life sciences and materials science makes it a compound of growing commercial importance.

The global market for fluorinated indole derivatives like 1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone has shown steady growth, driven by increasing R&D investments in pharmaceutical and agrochemical sectors. Market analysts project continued expansion, particularly in Asia-Pacific regions where contract research organizations are proliferating. Pricing trends indicate moderate stability, with fluctuations tied to raw material availability and regulatory changes in major producing countries.

Storage and handling of CAS 2354-90-7 require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere at recommended temperatures to maintain stability. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used when handling, following good laboratory practices common to all organic compounds.

Recent patent literature reveals growing interest in 1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone derivatives, particularly in areas of central nervous system disorders and anti-inflammatory therapies. Several patent applications filed in 2022-2023 describe novel synthetic routes and therapeutic applications, indicating the compound's continuing relevance in drug discovery pipelines. This intellectual property activity suggests sustained commercial interest in the coming years.

For researchers considering working with 2354-90-7, several commercial suppliers offer the compound in various quantities and purity grades. Current market availability appears stable, with lead times typically ranging from 2-4 weeks for custom quantities. Quality verification through certificates of analysis is recommended when sourcing material for sensitive applications.

The environmental fate of 1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone has become a topic of increased scrutiny, reflecting broader concerns about fluorinated organic pollutants. While specific ecotoxicology data remains limited, the compound's structural features suggest moderate persistence in aquatic systems. This has prompted some manufacturers to develop improved waste treatment protocols, aligning with growing regulatory expectations for fluorine-containing chemicals.

Future research directions for CAS 2354-90-7 likely include exploration of its catalytic applications and further medicinal chemistry optimization. The compound's versatility as a building block positions it well for emerging areas like click chemistry and bioconjugation techniques. Additionally, computational chemistry approaches are being increasingly applied to predict and optimize its properties for specific applications.

In conclusion, 1-(5-Fluoro-2,3-dihydro-1H-indol-1-yl)-Ethanone represents an important fluorinated heterocyclic compound with diverse scientific and commercial potential. Its unique combination of structural features and functional groups makes it valuable across multiple chemistry disciplines. As research into fluorinated compounds continues to expand, this molecule will likely maintain its relevance in both academic and industrial settings.